N-(2-(dimethylamino)ethyl)-2-(ethylsulfonyl)-N-(4-methylbenzo[d]thiazol-2-yl)benzamide hydrochloride

• IUPAC Name: N-[2-(dimethylamino)ethyl]-2-ethylsulfonyl-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide;hydrochloride
• InChI: InChI=1S/C21H25N3O3S2.ClH/c1-5-29(26,27)18-12-7-6-10-16(18)20(25)24(14-13-23(3)4)21-22-19-15(2)9-8-11-17(19)28-21;/h6-12H,5,13-14H2,1-4H3;1H
• InChI Key: WAUZGHNEVIMESG-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=CC=C1C(=O)N(CCN(C)C)C2=NC3=C(C=CC=C3S2)C.Cl
• Molecular Formula: C21H26ClN3O3S2
• Molecular Weight: 468.0 g/mol

Description

N-(2-(dimethylamino)ethyl)-2-(ethylsulfonyl)-N-(4-methylbenzo[d]thiazol-2-yl)benzamide hydrochloride is a useful research compound. Its molecular formula is C21H26ClN3O3S2 and its molecular weight is 468.03. The purity is usually 95%.
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Scientific Research Applications

Efficient Synthesis of Heterocycles

Ahmed F. Darweesh and colleagues (2016) explored the microwave-mediated synthesis of benzothiazole and benzimidazole-based heterocycles, which serve as building blocks for a variety of novel pyrazolo[1,5-a]pyrimidine and [1,2,4]-triazolo[1,5-a]pyramidine derivatives. This approach has been utilized for constructing heterocycles pendent to benzothiazole and benzimidazole ring systems, indicating its potential application in the development of compounds with complex structures similar to the one (Darweesh et al., 2016).

Antimalarial and Antiviral Potential

The study by Asmaa M. Fahim and Eman H. I. Ismael (2021) on the reactivity investigation of N-(phenylsulfonyl)acetamide derivatives revealed their potential as antimalarial agents. This research included computational calculations and molecular docking studies, indicating that sulfonamide derivatives exhibit significant antimalarial activity and might offer insights into the antiviral potential of related compounds, including those with benzothiazole moieties (Fahim & Ismael, 2021).

Novel Insecticidal Activity

Research by Masanori Tohnishi and colleagues (2005) on flubendiamide, a compound with a unique chemical structure including sulfonylalkyl groups, showed extremely strong insecticidal activity, especially against lepidopterous pests. This highlights the potential for developing novel insecticides from compounds with similar structural features (Tohnishi et al., 2005).

Corrosion Inhibition

Zhiyong Hu and colleagues (2016) investigated benzothiazole derivatives as corrosion inhibitors for steel, finding that these compounds offer high inhibition efficiencies. This suggests that related compounds, including those with benzothiazole and sulfonyl moieties, could be explored for their corrosion inhibitory properties (Hu et al., 2016).

Anticancer Evaluation

B. Ravinaik and colleagues (2021) designed and synthesized substituted benzamides for anticancer evaluation, indicating the relevance of structural moieties in developing potential anticancer agents. This could imply the potential for compounds with similar structural elements to be assessed for their anticancer activities (Ravinaik et al., 2021).